Cas no 34127-27-0 (2-Quinazolinecarboxylicacid, 3-amino-3,4-dihydro-4-oxo-, ethyl ester)
34127-27-0 structure
Product name:2-Quinazolinecarboxylicacid, 3-amino-3,4-dihydro-4-oxo-, ethyl ester
2-Quinazolinecarboxylicacid, 3-amino-3,4-dihydro-4-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinazolinecarboxylicacid, 3-amino-3,4-dihydro-4-oxo-, ethyl ester
- ethyl 3-amino-4-oxoquinazoline-2-carboxylate
- AKOS 90213
- ETHYL 3-AMINO-4-OXO-3,4-DIHYDROQUINAZOLINE-2-CARBOXYLATE
- DTXSID90380242
- AKOS000279688
- Oprea1_134532
- ETHYL3-AMINO-4-OXO-3,4-DIHYDROQUINAZOLINE-2-CARBOXYLATE
- 34127-27-0
- SDCCGMLS-0066086.P001
- SCHEMBL13343602
-
- Inchi： InChI=1S/C11H11N3O3/c1-2-17-11(16)9-13-8-6-4-3-5-7(8)10(15)14(9)12/h3-6H,2,12H2,1H3
- InChI Key： DFZDBVNZBHJMPT-UHFFFAOYSA-N
- SMILES： CCOC(C1=NC2=CC=CC=C2C(=O)N1N)=O
Computed Properties
- Exact Mass: 233.08013
- Monoisotopic Mass: 233.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85Ų
- XLogP3: 1.3
Experimental Properties
- PSA: 84.99
2-Quinazolinecarboxylicacid, 3-amino-3,4-dihydro-4-oxo-, ethyl ester Related Literature
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Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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